Cas no 1204833-05-5 (imidazo1,2-bpyridazin-2-amine)

• Product Name: imidazo1,2-bpyridazin-2-amine
• CAS No: 1204833-05-5
• MF: C₆H₆N₄
• MW: 134.13863992691
• MDL: MFCD11616715
• CID: 2126349
• PubChem ID: 55268694
• Update Time: 2025-10-20

imidazo1,2-bpyridazin-2-amine Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-b]pyridazin-2-amine
• imidazo1,2-bpyridazin-2-amine

• MDL： MFCD11616715
• Inchi： 1S/C6H6N4/c7-5-4-10-6(9-5)2-1-3-8-10/h1-4H,7H2
• InChI Key： LOSRZQIJNFOKIA-UHFFFAOYSA-N
• SMILES： N12C=C(N)N=C1C=CC=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 127
• Topological Polar Surface Area: 56.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on imidazo1,2-bpyridazin-2-amine

Imidazo[1,2-b]Pyridazin-2-Amine: A Comprehensive Overview

Imidazo[1,2-b]pyridazin-2-amine (CAS No. 1204833-05-5) is a heterocyclic aromatic compound with a unique structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of imidazopyridazines, which are known for their potential applications in drug discovery and advanced materials development. In recent years, researchers have explored its properties in depth, uncovering its potential as a versatile building block for various chemical and biological applications.

The molecular structure of imidazo[1,2-b]pyridazin-2-amine consists of a fused bicyclic system comprising an imidazole ring fused to a pyridazine ring. This arrangement imparts the compound with unique electronic properties and reactivity. The presence of nitrogen atoms in both rings contributes to its aromaticity and enhances its stability under various chemical conditions. Recent studies have highlighted the importance of this structure in mediating interactions with biological systems, making it a promising candidate for drug design.

One of the most exciting developments involving imidazo[1,2-b]pyridazin-2-amine is its role in the synthesis of bioactive molecules. Researchers have successfully utilized this compound as a starting material for constructing complex heterocycles with potential therapeutic applications. For instance, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant properties, which could pave the way for novel drug candidates in the treatment of chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In addition to its pharmacological applications, imidazo[1,2-b]pyridazin-2-amine has also found relevance in materials science. Its ability to form stable coordination complexes with metal ions has led to its exploration as a ligand in the synthesis of metal-organic frameworks (MOFs) and other porous materials. These materials hold great promise for gas storage, catalysis, and sensing applications due to their high surface area and tunable pore structures.

Recent advancements in synthetic methodologies have further expanded the utility of imidazo[1,2-b]pyridazin-2-amine. Novel synthetic routes have been developed to enhance the efficiency and scalability of its production, making it more accessible for large-scale applications. These methods often involve catalytic processes or microwave-assisted synthesis, which not only improve reaction yields but also reduce environmental impact compared to traditional techniques.

The versatility of imidazo[1,2-b]pyridazin-2-amine is further exemplified by its use in click chemistry reactions. Its ability to participate in [4+1] cycloadditions with alkenes has enabled the rapid construction of complex molecular architectures with high precision. This property is particularly valuable in combinatorial chemistry and high-throughput screening efforts aimed at discovering new bioactive compounds.

From an environmental perspective, researchers have also explored the biodegradation pathways of imidazo[1,2-b]pyridazin-2-amine to assess its potential impact on ecosystems. Studies indicate that under certain conditions, this compound can undergo microbial degradation, reducing concerns about its long-term persistence in the environment.

In conclusion, imidazo[1,2-b]pyridazin-2-amine (CAS No. 1204833-05-5) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties and versatile reactivity continue to drive innovative research directions, positioning it as a key player in the development of new drugs and advanced materials.